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The Efficacy of Codlemone in Codling Moth
Control: A Comparative Analysis

A comprehensive review of current data on Codlemone-based strategies versus alternative
methods for managing Cydia pomonella, a primary pest in pome fruit orchards.

The codling moth, Cydia pomonella, poses a significant threat to apple and pear production
worldwide, with its larvae causing substantial economic losses.[1][2] For decades, control of
this pest has heavily relied on chemical insecticides. However, the emergence of insecticide
resistance and growing environmental concerns have spurred the development of alternative,
more sustainable management strategies.[1][2][3][4][5] Among these, the use of the codling
moth sex pheromone, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone, has
become a cornerstone of integrated pest management (IPM) programs.[4][5][6] This guide
provides a detailed comparison of the efficacy of Codlemone-based methods with other control
alternatives, supported by experimental data and detailed methodologies.

Codlemone-Based Strategies: Mating Disruption
and Attract-and-Kill

Codlemone is primarily utilized in two distinct strategies: mating disruption (MD) and "attract
and kill."[2][7]
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Mating Disruption (MD) involves permeating an orchard's atmosphere with a high concentration
of synthetic Codlemone. This confuses male moths, hindering their ability to locate and mate
with females, thereby reducing the overall reproductive success of the pest population.[4][5][6]
[8][9][10][11] The efficacy of mating disruption is influenced by factors such as orchard size,
dispenser density, and the initial pest population density.[9][10][11][12] For optimal results, a
uniform distribution of approximately 400 dispensers per acre is recommended.[3]

Attract-and-Kill strategies utilize Codlemone as a lure to draw male moths to a source that
contains a killing agent, typically a contact insecticide.[7][13] This method targets the male
population directly, reducing the number of viable matings.

Alternative Codling Moth Control Methods

A variety of alternative methods are employed to manage codling moth populations, each with
its own set of advantages and limitations. These can be broadly categorized as chemical,
biological, and cultural/mechanical controls.

Chemical Control: Insecticides remain a widely used method for codling moth control due to
their effectiveness and relatively low cost.[3] However, widespread use has led to the
development of resistance in many codling moth populations to several classes of insecticides,
including organophosphates, carbamates, and pyrethroids.[1][2] Newer, more selective
insecticides are available, but the risk of resistance development remains a concern,
necessitating careful rotation and integrated approaches.[3]

Biological Control: This strategy involves the use of natural enemies to suppress pest
populations. Key biological control agents for codling moth include:

e Codling Moth Granulovirus (CpGV): A naturally occurring virus that is highly specific to
codling moth larvae.[14][15] It must be ingested by the larvae to be effective and is
susceptible to degradation by UV light, sometimes requiring frequent applications.[15]

o Entomopathogenic Nematodes: Microscopic worms that seek out and kill codling moth
larvae in the soil and under the bark.[15] Steinernema feltiae is a commonly used species.
[15]

o Parasitoids: Insects that lay their eggs in or on codling moth eggs or larvae. Trichogramma
wasps, for instance, parasitize codling moth eggs.[16] The release of two Trichogramma
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species in German apple orchards resulted in a 53-84% reduction of codling moths.[2]

Cultural and Mechanical Controls: These non-chemical methods are important components of
an IPM strategy and include:

e Sanitation: Prompt removal and destruction of infested fruit to eliminate larvae.[17]

 Fruit Thinning: Reducing fruit clusters to prevent larvae from easily moving between fruits.
[16][17]

e Trunk Banding: Placing corrugated cardboard bands around tree trunks to trap larvae
seeking pupation sites.[16][17]

» Fruit Bagging: Enclosing individual fruits in bags to create a physical barrier against egg-
laying females.[16][17]

Comparative Efficacy Data

The following tables summarize quantitative data from various studies, comparing the efficacy
of Codlemone-based methods with alternative control strategies.
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Treatment Method Efficacy Metric Result Study Reference

Codlemone Mating

Disruption
] Fruit Damage
Ecodian CP ) 62.1% - 81.2% [18]
Reduction
Fruit Damage
Isomate CTT _ 54.2% - 95.8% [18]
Reduction
) ) ) o Varies (65% - 90%)
Mating Disruption Reduction in Female )
) depending on [12]
(General) Reproduction
temperature
Chemical Control
Insecticide Spray )
) Fruit Damage <1% [19]
(Automatic Schedule)
Insecticide Spray ]
Fruit Damage <1% [19]
(Trap-based)
Biological Control
Trichogramma spp. Codling Moth
_ 53% - 84% [2]
Release Reduction
) ) Comparable to
Codling Moth Fruit Damage
i ) organophosphorus [2]
Granulovirus (CpGV) Reduction ) o
insecticides
Attract and Kill
Fruit Damage Comparable to insect
Appeal 04 PA ] [7]
Reduction growth regulators

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols from key studies.
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Codlemone Mating Disruption Efficacy Trial

» Objective: To evaluate the effectiveness of Ecodian CP and Isomate CTT pheromone
dispensers in reducing codling moth fruit damage compared to chemical control and an
untreated control.

o Experimental Design:
o Treatments:

» Mating Disruption (Ecodian CP): 2000 dispensers per hectare, applied twice per

season.
= Mating Disruption (Isomate CTT): 500 dispensers per hectare, applied once per season.

= Chemical Control: Thiacloprid (Calypso 480 SC) applied 2-3 times per season based on
moth flight monitoring.

» Attract and Kill: Appeal 04 PA (0.1% codlemone + 4% cyfluthrin) applied twice per
season.

» Untreated Control.
o Monitoring:
= Pheromone traps were used to monitor adult male codling moth flight activity.

» Corrugated cardboard bands were placed on tree trunks to capture larvae for population
assessment.

o Data Collection:
» The number of male moths caught in pheromone traps was recorded weekly.
= The number of larvae in cardboard bands was counted.

» Fruit damage was assessed at harvest by examining a random sample of apples from
each treatment plot.
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o Data Analysis: The efficacy of the treatments was calculated using Abbott's formula,
comparing the percentage of damaged fruit in the treated plots to the untreated control plots.

Reference: The Control of Codling Moth (Cydia Pomonella L.) Population Using Mating
Disruption Method (2012)[18]

Visualizing Codling Moth Management Strategies

To better understand the logical flow and interrelationships of different control methods within
an IPM framework, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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